2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]acetamide

Specification

• CAS No.: 1040656-20-9
• Molecular Formula: C17H15ClN4OS
• Molecular Weight: 358.8 g/mol
• IUPAC Name: 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-N-(pyridin-4-ylmethyl)acetamide
• Standard InChI: InChI=1S/C17H15ClN4OS/c18-13-2-1-3-14(8-13)21-17-22-15(11-24-17)9-16(23)20-10-12-4-6-19-7-5-12/h1-8,11H,9-10H2,(H,20,23)(H,21,22)
• Standard InChI Key: XEGHVDGUSDZNFN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)NC2=NC(=CS2)CC(=O)NCC3=CC=NC=C3
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC2=NC(=CS2)CC(=O)NCC3=CC=NC=C3

Introduction

The compound 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]acetamide is a complex organic molecule belonging to the class of thiazole derivatives. It features a thiazole ring, an acetamide group, and a chlorophenyl substituent, which are significant for its potential pharmacological properties. This compound is of interest in medicinal chemistry due to its possible biological activities, particularly in anticancer research.

Biological Activities and Potential Applications

• Anticancer Potential: Thiazole derivatives have shown promise in anticancer research due to their diverse biological activities. Compounds with similar structures have exhibited cytotoxic effects against various cancer cell lines, indicating their potential as anticancer agents.

• Pharmacological Properties: The presence of a thiazole ring and an acetamide group in these compounds contributes to their pharmacological activity. These functional groups can interact with biological targets, making them candidates for further investigation.

Synthesis and Characterization

• Synthesis Methods: The synthesis of thiazole derivatives often starts with simpler thiazole compounds and involves reactions such as nucleophilic substitution or condensation reactions. Specific conditions like controlled temperature and solvent choice are crucial for optimizing yield and purity.

• Characterization Techniques: Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to confirm the structure and purity of synthesized compounds.

Research Findings and Future Directions

• In Vitro Studies: While specific data for 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]acetamide is not available, related thiazole derivatives have shown promising results in in vitro studies, highlighting their potential for further research.

• Future Directions: The development of new thiazole derivatives with optimized pharmacological properties is an area of ongoing research. These compounds could serve as starting points for drug discovery programs targeting various diseases.

Data Table: Comparison of Related Thiazole Derivatives

Compound Name	Molecular Formula	Molecular Weight	Potential Applications
2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxy-5-methylphenyl)acetamide	Not specified	Not specified	Anticancer research
2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(2-methoxyphenyl)ethyl]acetamide	Not specified	Not specified	Pharmaceutical development
2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-2-yl)methyl]acetamide	C17H15ClN4OS	358.8 g/mol	Potential pharmacological applications